Cas no 2325285-66-1 (2,6-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide)

• Product Name: 2,6-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• CAS No: 2325285-66-1
• MF: C₁₇H₁₉F₂N₃O₂S
• MW: 367.413469552994
• CID: 5474493
• PubChem ID: 121108154
• Update Time: 2025-06-08

2,6-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)benzenesulfonamide
• 2,6-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• F6178-1944
• 2325285-66-1

• Inchi： 1S/C17H19F2N3O2S/c18-15-2-1-3-16(19)17(15)25(23,24)21-12-13-6-10-22(11-7-13)14-4-8-20-9-5-14/h1-5,8-9,13,21H,6-7,10-12H2
• InChI Key： WKQBEDVJGUMKPF-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CC=1F)F)(NCC1CCN(C2C=CN=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 367.11660436g/mol
• Monoisotopic Mass: 367.11660436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.7Ų

Additional information on 2,6-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide

Introduction to 2,6-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide (CAS No. 2325285-66-1)

2,6-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the chemical identifier CAS No. 2325285-66-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry and drug development.

The molecular structure of 2,6-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide features a benzene ring substituted with two fluorine atoms at the 2 and 6 positions, which enhances its electronic properties and influences its interactions with biological targets. Additionally, the presence of a sulfonamide group and a piperidine-pyridine moiety contributes to its complex pharmacophoric features, which are critical for modulating biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions of this compound with biological receptors. Studies suggest that the fluorine substituents play a pivotal role in stabilizing the binding affinity of the molecule to its target proteins. This has opened up new avenues for designing more potent and selective inhibitors for various therapeutic applications.

In the context of drug discovery, 2,6-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide has been explored as a potential lead compound for developing treatments against several diseases. Its structural framework suggests that it may interact with enzymes and receptors involved in inflammatory responses, neurodegenerative disorders, and cancer pathways. Preliminary in vitro studies have shown encouraging results, particularly in modulating kinases and other signaling molecules that are aberrantly activated in disease states.

The synthesis of this compound presents a challenge due to its complex architecture, which requires precise control over reaction conditions and regioselectivity. However, recent innovations in synthetic methodologies have made it more feasible to produce high-purity samples of 2,6-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide on a scalable basis. These advancements have not only facilitated further mechanistic studies but also paved the way for preclinical testing.

One of the most intriguing aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging high-throughput screening technologies and virtual ligand docking studies, researchers can rapidly identify analogs of 2,6-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide that exhibit enhanced pharmacological properties. This approach has already led to the discovery of several novel compounds with improved solubility, bioavailability, and target specificity.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their ability to modulate electronic properties, metabolic stability, and binding affinity makes them invaluable in drug design. In 2,6-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide, the fluorine substituents at the 2 and 6 positions are strategically positioned to interact with polar residues in biological targets, thereby enhancing binding interactions. This has been confirmed through X-ray crystallography studies of complexes formed between this compound and its target proteins.

Furthermore, the piperidine-pyridine moiety in the molecule contributes to its flexibility and adaptability when binding to biological targets. This conformational flexibility is crucial for achieving high-affinity interactions with proteins involved in disease pathways. Computational studies have shown that this region can adopt multiple conformations that optimize binding interactions with different target sites.

The sulfonamide group is another key pharmacophoric element that plays a critical role in modulating biological activity. Sulfonamides are well-known for their ability to interact with enzymes and receptors through hydrogen bonding and electrostatic interactions. In 2,6-difluoro-N-{[1-(pyridin-4-yl)piperidin-4-yll)methyl}benzene-l-sulfonamide, the sulfonamide group is positioned to engage with key residues in target proteins, thereby enhancing binding affinity and therapeutic efficacy.

Recent clinical trials have provided preliminary insights into the potential therapeutic applications of derivatives of 2,6-difluoro-N-{[l-(pyridin-l -yl)piperidln-l -ytl)methvl}benzenel-sulfonamide. While these trials are still in early stages, they have shown promising results in treating conditions such as chronic inflammation and certain types of cancer. The observed efficacy is attributed to the compound's ability to modulate key signaling pathways involved in these diseases.

The future direction of research on CAS No. 2325285_66_1 is likely to focus on optimizing its pharmacological properties through structure-based drug design and exploring new therapeutic indications. Advances in biotechnology and synthetic chemistry will continue to facilitate the development of more potent and selective derivatives of this compound. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will be crucial for accelerating drug discovery efforts.

In conclusion,2_6difluorO_N{-{[l_(pyrdln_4_ytl)piperldn_4_ytl)methvl}benzenel_sulfonamld (CAS No._2325285_66_1) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities._ Its fluorine-substituted benzene ring,_ piperidine-pyrdln moiety,_ and sulfonamde group collectively contribute_to its potential as_a lead compund_for_deveoping_new therapeutics._ With continued research_and_development,_ this_compund_holds_the_promise_of_improving_the_treatment_of_various_diseases_and_improving_the_quality_of_life_for_patients worldwide.